Cas no 63286-28-2 (2-Chloro-3-hydrazinylpyrazine)

• Product Name: 2-Chloro-3-hydrazinylpyrazine
• CAS No: 63286-28-2
• MF: C₄H₅ClN₄
• MW: 144.562298536301
• MDL: MFCD08272804
• CID: 507576
• PubChem ID: 329765316
• Update Time: 2025-04-19

2-Chloro-3-hydrazinylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydrazinylpyrazine
• (3-chloropyrazin-2-yl)hydrazine
• (3-Chloro-pyrazin-2-yl)-hydrazine hydrochloride
• 1-(3-chloropyrazin-2-yl)hydrazine
• 3-Chloro-2(H)-pyrazinone hydrazone
• 3-CHLORO-2-HYDRAZINO-1,2-DIHYDROPYRAZINE HYDROCHLORIDE
• Pyrazine,2-chloro-3-hydrazinyl-
• 2-Chloro-3-hydrazinopyrazine
• 2-(3-CHLOROPYRAZIN-2-YL)HYDRAZINE
• PUUGNIKJWZNTBK-UHFFFAOYSA-N
• NSC272203
• 3-chloro-2-hydrazinopyrazine
• (3-Chloropyrazine-2-yl)hydrazine
• STL134905
• BBL005540
• CS
• MFCD08272804
• 2-chloro-3-hydrazineylpyrazine
• 2-Chloro-3-hydrazinopyrazine, 95%
• PB16012
• OSM-S-657
• J-505781
• (3-Chloro-pyrazin-2-yl)-hydrazine; hydrochloride
• CS-W011003
• GEO-03685
• NSC-272203
• DTXSID00313546
• 2(1H)-PYRAZINONE, 3-CHLORO-, HYDRAZONE
• 63286-28-2
• PS-5656
• AKOS005745086
• SY031007
• EN300-75567
• SCHEMBL1179963

• MDL： MFCD08272804
• Inchi： 1S/C4H5ClN4/c5-3-4(9-6)8-2-1-7-3/h1-2H,6H2,(H,8,9)
• InChI Key： PUUGNIKJWZNTBK-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)NN

Computed Properties

• Exact Mass: 144.02000
• Monoisotopic Mass: 144.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: 0.3

Experimental Properties

• Density: 1.53
• Melting Point: 154-159 °C
• Boiling Point: 299.5°C at 760 mmHg
• Flash Point: 134.9 °C
• PSA: 63.83000
• LogP: 1.18890

2-Chloro-3-hydrazinylpyrazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C(BD224108)